2-[(3,5-dichlorobenzoyl)amino]-3-thiophenecarboxamide

• IUPAC Name: 2-[(3,5-dichlorobenzoyl)amino]thiophene-3-carboxamide
• InChI: InChI=1S/C12H8Cl2N2O2S/c13-7-3-6(4-8(14)5-7)11(18)16-12-9(10(15)17)1-2-19-12/h1-5H,(H2,15,17)(H,16,18)
• InChI Key: QKIMISOTRKUTNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1C(=O)N)NC(=O)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C12H8Cl2N2O2S
• Molecular Weight: 315.2 g/mol

Description

2-[(3,5-dichlorobenzoyl)amino]-3-thiophenecarboxamide, also known as DCTA, is a synthetic compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. The purpose of

Scientific Research Applications

• Synthesis and Characterization :

  • The compound has been used in the synthesis of carboxamides and further in the preparation of 4,5-dihydro-1H-imidazol-5-ones, with investigations into their chemical properties and reactions (Sedlák et al., 2008).

• Chemical Interactions and Modifications :

  • Research has explored the reactions of similar compounds with various substituents, leading to the creation of different chemical derivatives. These studies focus on understanding the chemical behavior and potential applications of such modifications (Bhattacharjee, Saravanan, & Mohan, 2011).

• Potential Pharmaceutical Applications :

  • Some studies have investigated the antinociceptive (pain-relieving) activities of N-substituted derivatives of similar compounds. These investigations are crucial in the development of new pharmaceutical agents (Shipilovskikh, Vaganov, Makhmudov, & Rubtsov, 2020).

• Material Science and Polymer Chemistry :

  • In the field of material science and polymer chemistry, derivatives of this compound have been used in the synthesis of dendritic polyamides. Such studies contribute to the development of new materials with specific properties (Yamakawa, Ueda, Takeuchi, & Asai, 1999).

• Antimicrobial and Antibacterial Research :

  • There is research focused on the synthesis of new antibiotic and antibacterial drugs using derivatives of 2-[(3,5-dichlorobenzoyl)amino]-3-thiophenecarboxamide. These studies are significant in the search for new treatments against various bacterial infections (Ahmed, 2007).

• Crystallographic Studies :

  • Crystallographic studies have been conducted on similar compounds to understand their molecular and structural properties. Such research is essential in the field of crystallography and molecular design (Abbasi, Zamanian, Tarighi, & Badiei, 2011).

Safety and Hazards

While specific safety data for “2-[(3,5-dichlorobenzoyl)amino]-3-thiophenecarboxamide” is not available, similar compounds like “2-[(3,4-dichlorobenzoyl)amino]acetic acid” are known to be harmful if swallowed, cause skin irritation and serious eye damage, and may cause respiratory irritation.